Cas no 1220037-80-8 (azetidin-3-yl propanoate)

azetidin-3-yl propanoate structure
azetidin-3-yl propanoate structure
Product Name:azetidin-3-yl propanoate
CAS No:1220037-80-8
MF:C6H11NO2
MW:129.157041788101
CID:1073767
PubChem ID:53409716
Update Time:2025-04-20

azetidin-3-yl propanoate Chemical and Physical Properties

Names and Identifiers

    • 3-Azetidinyl propionate
    • azetidin-3-yl propanoate
    • EN300-1608964
    • DTXSID101311649
    • Azetidin-3-ylpropionate
    • 1220037-80-8
    • A909829
    • SB51125
    • AKOS006334160
    • 3-Azetidinol, 3-propanoate
    • Azetidin-3-yl propionate
    • MDL: MFCD13559767
    • Inchi: 1S/C6H11NO2/c1-2-6(8)9-5-3-7-4-5/h5,7H,2-4H2,1H3
    • InChI Key: TZGHYXIOSCZIGJ-UHFFFAOYSA-N
    • SMILES: O(C(CC)=O)C1CNC1

Computed Properties

  • Exact Mass: 129.078978594g/mol
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 38.3Ų

azetidin-3-yl propanoate Pricemore >>

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